Cas no 393125-15-0 (2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 393125-15-0
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 6338603
• PubChem ID: 849140
• Update Time: 2025-08-05

2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• 2-methoxy-N-(4-methylbenzo[d]thiazol-2-yl)benzamide
• Z29809011
• AKOS001039100
• AO-548/40779167
• F0012-0163
• 393125-15-0
• 2-METHOXY-N-(4-METHYL-13-BENZOTHIAZOL-2-YL)BENZAMIDE
• Oprea1_581740

• Inchi： 1S/C16H14N2O2S/c1-10-6-5-9-13-14(10)17-16(21-13)18-15(19)11-7-3-4-8-12(11)20-2/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： OJOWYWOQKFAKPU-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2OC)=O)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 298.07759887g/mol
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.5Ų

Additional information on 2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide

Professional Introduction to Compound with CAS No. 393125-15-0 and Product Name: 2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide

The compound with the CAS number 393125-15-0 and the product name 2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a benzamide moiety linked to a 1,3-benzothiazole scaffold, is particularly noteworthy for its potential to interact with biological targets in novel ways.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry, particularly for their role in developing drugs targeting neurological disorders, infectious diseases, and cancer. The presence of a methyl group at the 4-position of the benzothiazole ring and a methoxy group on the benzamide moiety introduces specific electronic and steric properties that can modulate the compound's interactions with biological receptors. This structural design allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

The 2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide molecule has been the subject of several preliminary investigations aimed at elucidating its mechanism of action. Initial in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in various pathological processes. For instance, its ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been observed, which are key players in cellular signaling pathways associated with inflammation and tumor growth.

One of the most intriguing aspects of this compound is its potential to act as a scaffold for further chemical modifications. The combination of the benzamide and 1,3-benzothiazole moieties provides multiple sites for functionalization, enabling researchers to develop analogs with enhanced potency, selectivity, and solubility. This flexibility is crucial in drug discovery, as it allows for the optimization of lead compounds into viable therapeutic agents. The methoxy group on the benzamide side chain, in particular, has been identified as a key feature that contributes to the compound's binding affinity and metabolic stability.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide and its biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein targets with high affinity. These simulations have provided valuable insights into the binding pose and key interaction residues, guiding experimental efforts to refine its structure further. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the process from hit identification to lead optimization.

In addition to its enzymatic activity, preliminary pharmacological studies have explored the potential therapeutic applications of this compound. Research indicates that it may exhibit anti-inflammatory properties by inhibiting pathways involved in cytokine production and neutrophil recruitment. Furthermore, its interaction with nuclear receptors suggests possible applications in modulating gene expression related to metabolic disorders. These findings underscore the compound's versatility and highlight its potential as a multitargeted therapeutic agent.

The synthesis of 393125-15-0 has been optimized to ensure high yield and purity, making it suitable for large-scale pharmaceutical applications. The synthetic route involves multi-step organic transformations that highlight the expertise required in constructing complex heterocyclic systems. Key steps include condensation reactions between appropriately substituted precursors followed by functional group modifications to achieve the desired molecular architecture. The synthesis has been carefully designed to minimize byproduct formation, ensuring that the final product meets stringent quality standards.

Future directions for research on this compound include exploring its efficacy in vivo through preclinical models. Studies are planned to assess its safety profile, pharmacokinetic behavior, and therapeutic efficacy in animal models of human diseases. These studies will provide critical data for evaluating its potential as a drug candidate and will guide subsequent clinical development efforts if promising results are obtained.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 393125-15-0, specifically 2-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide, exemplifies how structural innovation can lead to discoveries with significant medical relevance. As research progresses, it is anticipated that compounds like these will continue to emerge as valuable tools for addressing unmet medical needs across various therapeutic areas.